N-(1-phenylpropan-2-yl)cyclobutanecarboxamide

• IUPAC Name: N-(1-phenylpropan-2-yl)cyclobutanecarboxamide
• InChI: InChI=1S/C14H19NO/c1-11(10-12-6-3-2-4-7-12)15-14(16)13-8-5-9-13/h2-4,6-7,11,13H,5,8-10H2,1H3,(H,15,16)
• InChI Key: HZJJJNWTUSNFFH-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC=C1)NC(=O)C2CCC2
• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol

Description

N-(1-phenylpropan-2-yl)cyclobutanecarboxamide is an organic compound with a complex structure that includes a cyclobutane ring, a phenylethyl group, and a carboxamide functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-phenylpropan-2-yl)cyclobutanecarboxamide typically involves the reaction of cyclobutanecarboxylic acid with N-(1-methyl-2-phenylethyl)amine. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction conditions often include an inert atmosphere, such as nitrogen or argon, and a solvent like dichloromethane or tetrahydrofuran (THF) to dissolve the reactants and products .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

N-(1-phenylpropan-2-yl)cyclobutanecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride (LiAlH4) can convert the amide group to an amine.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or halogens.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Nitric acid (HNO3), halogens (Cl2, Br2)

Major Products Formed

Oxidation: Carboxylic acids, ketones

Reduction: Amines

Substitution: Nitro compounds, halogenated compounds

Scientific Research Applications

N-(1-phenylpropan-2-yl)cyclobutanecarboxamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules and its effects on cellular processes.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of N-(1-phenylpropan-2-yl)cyclobutanecarboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-(1-methyl-2-phenylethyl)acetamide
• N-(1-methyl-2-phenylethyl)propionamide
• N-(1-methyl-2-phenylethyl)butyramide

Uniqueness

N-(1-phenylpropan-2-yl)cyclobutanecarboxamide is unique due to the presence of the cyclobutane ring, which imparts distinct steric and electronic properties compared to its analogs. This uniqueness can influence its reactivity, stability, and interactions with biological targets, making it a valuable compound for various research applications .